Cas no 2171562-75-5 (3-(3-Aminoazetidin-3-yl)oxolan-3-ol)
3-(3-Aminoazetidin-3-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2171562-75-5
- EN300-1642510
- 3-(3-aminoazetidin-3-yl)oxolan-3-ol
- 3-(3-Aminoazetidin-3-yl)oxolan-3-ol
-
- Inchi: 1S/C7H14N2O2/c8-6(3-9-4-6)7(10)1-2-11-5-7/h9-10H,1-5,8H2
- InChI Key: HNPJNFZUZGKKFR-UHFFFAOYSA-N
- SMILES: O1CCC(C1)(C1(CNC1)N)O
Computed Properties
- Exact Mass: 158.105527694g/mol
- Monoisotopic Mass: 158.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 67.5Ų
3-(3-Aminoazetidin-3-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642510-0.05g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 0.05g |
$1272.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-0.1g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 0.1g |
$1332.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-0.25g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 0.25g |
$1393.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-0.5g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 0.5g |
$1453.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-1.0g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 1.0g |
$1515.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-2.5g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 2.5g |
$2969.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-5.0g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 5.0g |
$4391.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-10.0g |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 10.0g |
$6512.0 | 2023-07-10 | ||
| Enamine | EN300-1642510-50mg |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 50mg |
$1272.0 | 2023-09-22 | ||
| Enamine | EN300-1642510-100mg |
3-(3-aminoazetidin-3-yl)oxolan-3-ol |
2171562-75-5 | 100mg |
$1332.0 | 2023-09-22 |
3-(3-Aminoazetidin-3-yl)oxolan-3-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(3-Aminoazetidin-3-yl)oxolan-3-ol
Comprehensive Overview of 3-(3-Aminoazetidin-3-yl)oxolan-3-ol (CAS No. 2171562-75-5): Structure, Applications, and Research Insights
The compound 3-(3-Aminoazetidin-3-yl)oxolan-3-ol (CAS No. 2171562-75-5) is a structurally unique molecule featuring an azetidine ring fused with a tetrahydrofuran derivative. Its amino and hydroxyl functional groups make it a versatile intermediate in pharmaceutical and agrochemical research. Recent interest in this compound has surged due to its potential role in drug discovery, particularly in modulating enzyme inhibitors and receptor agonists. Researchers are exploring its applications in small-molecule therapeutics, leveraging its rigid scaffold for molecular docking studies.
In the context of medicinal chemistry, 3-(3-Aminoazetidin-3-yl)oxolan-3-ol is gaining attention for its bioisosteric properties, which allow it to replace traditional heterocycles in lead optimization. Its polar functional groups enhance solubility, addressing a common challenge in oral bioavailability of drug candidates. Computational studies highlight its compatibility with GPCR targets, a hot topic in neurodegenerative disease research. The compound’s stereochemistry also opens avenues for chiral synthesis, aligning with the industry’s push toward enantioselective catalysis.
From a synthetic chemistry perspective, the preparation of 2171562-75-5 often involves ring-closing metathesis or nucleophilic substitution strategies. Its stability under physiological pH conditions makes it suitable for prodrug design, a trending area in targeted drug delivery. Analysts note its relevance in fragment-based drug discovery (FBDD), where its low molecular weight and high ligand efficiency are prized. These attributes resonate with current searches for "next-generation heterocycles" and "scaffold hopping techniques."
Environmental and green chemistry applications are also emerging. The compound’s biodegradability potential aligns with sustainable synthesis trends, reducing reliance on hazardous reagents. Patent filings suggest utility in crop protection formulations, tapping into the demand for eco-friendly pesticides. Its metabolic stability in plants could address resistance management issues, a frequent query in agrochemical forums.
Quality control of CAS No. 2171562-75-5 requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics heavily searched by QC professionals. Regulatory compliance hinges on ICH guidelines, particularly for impurity profiling. The compound’s patent landscape reveals activity in biotech hubs, reflecting its cross-disciplinary appeal. As AI-driven drug design grows, datasets featuring 3-(3-Aminoazetidin-3-yl)oxolan-3-ol are being curated for machine learning models, bridging chemistry and computational biology.
In summary, 2171562-75-5 exemplifies innovation at the intersection of structural diversity and therapeutic potential. Its multifaceted applications—from precision medicine to green agrochemicals—position it as a compound of enduring scientific and industrial interest.
2171562-75-5 (3-(3-Aminoazetidin-3-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)